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Introduction
Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for

the human inflammatory demyelinating disease of the central nervous system (CNS), multiple

sclerosis (MS).[1][2][3] EAE is characterized by CNS inflammation, demyelination, and axonal

damage, leading to progressive paralysis.[1][4] The model is instrumental in understanding the

pathogenesis of autoimmunity and for evaluating potential therapeutic agents.[1] AS-604850 is

a selective, ATP-competitive inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ) with an

IC50 of 250 nM.[5][6] PI3Kγ is a key component in chemokine-mediated signaling pathways

that regulate the migration, proliferation, and activation of inflammatory cells.[7] This document

provides detailed protocols for the induction of EAE in C57BL/6 mice and the therapeutic

application of AS-604850, along with expected outcomes and relevant signaling pathways.
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Isoform IC50 (µM)

PI3Kγ 0.25

PI3Kα 4.5

PI3Kβ >20

PI3Kδ >20

Data compiled from publicly available

information.[6]

Table 2: Effect of AS-604850 on EAE Clinical Scores
Treatment Group

Duration of
Treatment

Peak Mean Clinical
Score

Reference

EAE + Vehicle

(DMSO)
7 days ~3.5 [7]

EAE + AS-604850

(7.5 mg/kg/day)
7 days ~2.0 [7]

EAE + Vehicle

(DMSO)
14 days ~3.0 [7]

EAE + AS-604850

(7.5 mg/kg/day)
14 days ~1.5 [7]

Clinical scores are

approximated from

graphical data

presented in the cited

literature. Scoring is

based on a 0-5 scale.

[7]

Table 3: Cellular and Histological Effects of AS-604850 in
EAE Spinal Cord (Day 8 post-onset)
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Parameter EAE + Vehicle EAE + AS-604850 Reference

Macrophage

Infiltration (ED1+

cells)

High Significantly Reduced [7]

T-cell Infiltration

(CD3+ cells)
High Significantly Reduced [7]

Observations are

qualitative summaries

from the cited study.

[7]

Table 4: Myelination and Axonal Density in EAE Spinal
Cord (Day 25 post-onset)

Parameter EAE + Vehicle EAE + AS-604850 Reference

Myelination (MBP

staining)
Reduced Enhanced [7]

Axon Number (NF

staining)
Reduced Increased [7]

Observations are

qualitative summaries

from the cited study.

[7]

Experimental Protocols
I. Induction of Chronic EAE in C57BL/6 Mice
This protocol is for the active induction of EAE using Myelin Oligodendrocyte Glycoprotein

(MOG) 35-55 peptide.[1][8]

Materials:

Female C57BL/6 mice, 9-13 weeks old[1]
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MOG35-55 peptide (e.g., Hooke Kit™ MOG35-55/CFA Emulsion PTX)[1][2]

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin (PTX)

Phosphate-buffered saline (PBS)

Isoflurane for anesthesia[1]

Procedure:

Acclimatization: Acclimate mice for at least 7 days prior to the start of the experiment.[1]

Day 0: Immunization:

Anesthetize mice using isoflurane.

Inject 0.1 mL of the MOG35-55/CFA emulsion subcutaneously into the flank.

Day 0 & Day 1: Pertussis Toxin Administration:

Approximately 2 hours after immunization on Day 0, administer the first dose of PTX

intraperitoneally (i.p.).[1]

On Day 1 (approximately 24 hours after the first dose), administer the second dose of PTX

i.p.[1]

Monitoring:

Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-

immunization.

Weigh the mice and record their clinical scores daily. EAE typically develops between 8

and 18 days after immunization.[1]

Provide supportive care as needed, such as placing food and water on the cage floor for

paralyzed animals.[9]
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EAE Clinical Scoring:

0: No clinical signs

1: Limp tail

2: Hind limb weakness

3: Complete hind limb paralysis

4: Hind limb paralysis and forelimb weakness

5: Moribund or dead

II. Therapeutic Treatment with AS-604850
This protocol describes the therapeutic administration of AS-604850 after the onset of clinical

EAE symptoms.

Materials:

AS-604850

Vehicle (e.g., Dimethyl sulfoxide - DMSO)

Appropriate diluent for injection (e.g., PBS)

Procedure:

Preparation of AS-604850 Solution: Prepare a stock solution of AS-604850 in DMSO.

Further dilute to the final working concentration for injection.

Treatment Initiation: Begin treatment one day after the onset of clinical EAE symptoms.[7]

Administration: Administer AS-604850 at a dose of 7.5 mg/kg/day via an appropriate route

(e.g., intraperitoneal injection).[7]

Treatment Duration: Continue daily administration for the desired treatment period (e.g., 7 or

14 days).[7]
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Control Group: Administer an equivalent volume of the vehicle (DMSO) to the control group

of EAE mice.

Continued Monitoring: Continue daily monitoring of clinical scores and body weight for all

groups throughout the treatment period and beyond to assess disease progression and

recovery.
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Caption: Experimental workflow for EAE induction and therapeutic treatment with AS-604850.
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Caption: PI3Kγ signaling pathway and the inhibitory action of AS-604850.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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